Cas no 2229264-61-1 (3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

3-{4-Methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is a fluorinated pyrrolidine derivative with a hydroxyl group at the 3-position, offering unique steric and electronic properties. The trifluoromethyl and methyl substituents on the phenyl ring enhance lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine scaffold provides conformational rigidity, while the hydroxyl group enables further functionalization or hydrogen bonding interactions. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced polarity and structural versatility. Its synthetic accessibility and stability under various conditions further contribute to its utility in medicinal chemistry research.
3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol structure
2229264-61-1 structure
Product Name:3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
CAS No:2229264-61-1
MF:C13H16F3NO
MW:259.267454147339
CID:5796680
PubChem ID:165639949
Update Time:2025-05-26

3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
    • EN300-1944866
    • 3-{[4-methyl-3-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
    • 2229264-61-1
    • Inchi: 1S/C13H16F3NO/c1-9-2-3-10(6-11(9)13(14,15)16)7-12(18)4-5-17-8-12/h2-3,6,17-18H,4-5,7-8H2,1H3
    • InChI Key: MRKAUEJECYHPKG-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=CC(=C1)CC1(CNCC1)O)(F)F

Computed Properties

  • Exact Mass: 259.11839862g/mol
  • Monoisotopic Mass: 259.11839862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

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Additional information on 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

Introduction to 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2229264-61-1)

3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol, with the CAS number 2229264-61-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a trifluoromethyl-substituted benzene moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The molecular formula of 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is C15H18F3

In the realm of pharmaceutical research, 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a modulator of various biological pathways, particularly those involved in central nervous system (CNS) disorders. For instance, preliminary in vitro and in vivo experiments have demonstrated that this compound can exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

One of the key areas of interest is the compound's interaction with neurotransmitter systems. Research has shown that 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol can influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for mood regulation and cognitive function. This property makes it a promising candidate for the development of novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Beyond its potential therapeutic applications, 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol has also been studied for its use in chemical synthesis and material science. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as an intermediate in the synthesis of advanced pharmaceuticals, agrochemicals, and functional materials.

In terms of safety and handling, it is important to note that while 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location to prevent unauthorized access.

The synthesis of 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a trifluoromethyl-substituted benzene derivative with a pyrrolidine precursor, followed by functional group manipulations to introduce the hydroxyl group at the desired position. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In conclusion, 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS No. 2229264-61-1) is a multifaceted compound with significant potential in various fields of research and application. Its unique structural characteristics and biological activities make it an intriguing subject for further investigation, particularly in the areas of pharmaceutical development and chemical synthesis. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.

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